Cas no 7470-44-2 (5-(oxiran-2-yl)methyl-1,3-dioxaindane)

• Product Name: 5-(oxiran-2-yl)methyl-1,3-dioxaindane
• CAS No: 7470-44-2
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• MDL: MFCD00869841
• CID: 979947
• PubChem ID: 101123
• Update Time: 2025-06-14

5-(oxiran-2-yl)methyl-1,3-dioxaindane Chemical and Physical Properties

Names and Identifiers

• 5-(oxiran-2-ylmethyl)-1,3-benzodioxole
• safrole oxide
• 1,3-Benzodioxole, 5-(oxiranylmethyl)-
• 2',3'-Epoxysafrol [French]
• 2',3'-Epoxysafrole
• 5-(Oxiranylmethyl)-1,3-benzodioxole
• 5-oxiranylmethyl-1,3-benzodioxole
• AG-G-97235
• Benzene, 4-(2,3-epoxypropyl)-1,2-(methylenedioxy)-
• epoxysafrole
• safrole 2',3'-oxide
• Safrole epoxide
• Safrole-2',3'-oxide
• 5-(oxiran-2-yl)methyl-1,3-dioxaindane

• MDL： MFCD00869841
• Inchi： 1S/C10H10O3/c1-2-9-10(13-6-12-9)4-7(1)3-8-5-11-8/h1-2,4,8H,3,5-6H2
• InChI Key： KZYXVVGEWCXONF-UHFFFAOYSA-N
• SMILES： O1CC1CC1=CC=C2C(=C1)OCO2

Computed Properties

• Exact Mass: 178.063

Experimental Properties

• PSA: 30.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 5-(oxiran-2-yl)methyl-1,3-dioxaindane

Recent Advances in the Study of 5-(oxiran-2-yl)methyl-1,3-dioxaindane (CAS: 7470-44-2) in Chemical Biology and Pharmaceutical Research

In recent years, the compound 5-(oxiran-2-yl)methyl-1,3-dioxaindane (CAS: 7470-44-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This epoxide-containing heterocyclic compound has shown promising potential in various applications, including drug discovery, medicinal chemistry, and chemical biology. The unique structural features of this molecule, particularly the presence of the oxirane ring, make it a valuable scaffold for the development of novel bioactive compounds and therapeutic agents.

Recent studies have focused on the synthesis, characterization, and biological evaluation of 5-(oxiran-2-yl)methyl-1,3-dioxaindane and its derivatives. One notable advancement is the development of efficient synthetic routes that allow for the large-scale production of this compound with high purity and yield. Researchers have also explored its reactivity, particularly in ring-opening reactions, which can lead to the formation of diverse derivatives with potential pharmacological activities.

In the context of drug discovery, 5-(oxiran-2-yl)methyl-1,3-dioxaindane has been investigated as a key intermediate in the synthesis of compounds targeting various diseases, including cancer, infectious diseases, and neurological disorders. Preliminary in vitro and in vivo studies have demonstrated its ability to modulate specific biological pathways, suggesting its potential as a lead compound for further optimization. Additionally, its role in chemical biology has been highlighted in studies exploring its interactions with biomolecules, such as proteins and nucleic acids.

Another area of interest is the application of 5-(oxiran-2-yl)methyl-1,3-dioxaindane in the development of prodrugs and drug delivery systems. The oxirane moiety's reactivity allows for the design of prodrugs that can be activated under specific physiological conditions, thereby improving drug targeting and reducing side effects. Recent research has also explored its use in polymer chemistry, where it serves as a cross-linking agent for the development of biocompatible materials.

Despite these advancements, challenges remain in fully understanding the compound's mechanism of action and optimizing its pharmacological properties. Ongoing research aims to address these gaps by employing advanced techniques such as computational modeling, high-throughput screening, and structural biology. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-(oxiran-2-yl)methyl-1,3-dioxaindane (CAS: 7470-44-2) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural and functional properties offer numerous opportunities for innovation in drug discovery and development. Continued research in this area is likely to yield significant breakthroughs, contributing to the advancement of therapeutic interventions and biomedical technologies.